Cas no 174884-36-7 (Butanoic acid, 4-(2-chloro-4-formylphenoxy)-)

• Product Name: Butanoic acid, 4-(2-chloro-4-formylphenoxy)-
• CAS No: 174884-36-7
• MF: C₁₁H₁₁ClO₄
• MW: 242.655642747879
• CID: 1367917
• PubChem ID: 54537232
• Update Time: 2025-04-20

Butanoic acid, 4-(2-chloro-4-formylphenoxy)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-(2-chloro-4-formylphenoxy)-
• ZAQGUGMNKZJMRN-UHFFFAOYSA-N
• AKOS010948848
• DB-194357
• SCHEMBL7564490
• 4-(2-chloro-4-formylphenoxy)butanoic acid
• 174884-36-7

• Inchi： 1S/C11H11ClO4/c12-9-6-8(7-13)3-4-10(9)16-5-1-2-11(14)15/h3-4,6-7H,1-2,5H2,(H,14,15)
• InChI Key： ZAQGUGMNKZJMRN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=O)C=CC=1OCCCC(=O)O

Computed Properties

• Exact Mass: 242.03463
• Monoisotopic Mass: 242.0345865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.6